Cas no 1805371-07-6 (3-Bromo-2-(difluoromethyl)-5-fluoro-6-nitropyridine)

• Product Name: 3-Bromo-2-(difluoromethyl)-5-fluoro-6-nitropyridine
• CAS No: 1805371-07-6
• MF: C₆H₂BrF₃N₂O₂
• MW: 270.991490840912
• CID: 4860801
• Update Time: 2025-06-08

3-Bromo-2-(difluoromethyl)-5-fluoro-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-5-fluoro-6-nitropyridine

• Inchi： 1S/C6H2BrF3N2O2/c7-2-1-3(8)6(12(13)14)11-4(2)5(9)10/h1,5H
• InChI Key： CESHMLWDBIBZPD-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C([N+](=O)[O-])N=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.5
• Topological Polar Surface Area: 58.7

Additional information on 3-Bromo-2-(difluoromethyl)-5-fluoro-6-nitropyridine

Professional Introduction to 3-Bromo-2-(difluoromethyl)-5-fluoro-6-nitropyridine (CAS No. 1805371-07-6)

3-Bromo-2-(difluoromethyl)-5-fluoro-6-nitropyridine, with the chemical formula C₆H₂BrF₃N₂O, is a highly specialized intermediate compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its unique CAS number 1805371-07-6, serves as a crucial building block in the synthesis of various biologically active molecules. Its structural features, particularly the presence of multiple fluorine atoms and a bromine substituent, make it an attractive candidate for further functionalization and derivatization.

The significance of this compound in modern chemical biology cannot be overstated. Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in drug design due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. The nitro group in 3-Bromo-2-(difluoromethyl)-5-fluoro-6-nitropyridine further adds to its versatility, allowing for diverse chemical transformations such as reduction to amine functionalities or diazotization for subsequent coupling reactions.

In the realm of drug discovery, this compound has been explored as a precursor for developing novel therapeutic agents targeting various diseases. For instance, fluorinated pyridines have shown promise in the treatment of cancer, infectious diseases, and neurological disorders. The 3-Bromo-2-(difluoromethyl)-5-fluoro-6-nitropyridine structure provides a scaffold that can be modified to interact with specific biological targets. Researchers have leveraged its reactivity to design molecules with enhanced efficacy and reduced side effects.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By incorporating the CAS number 1805371-07-6 intermediate into kinase inhibitor candidates, scientists have been able to develop molecules that selectively inhibit aberrant signaling pathways. Preliminary studies have demonstrated promising results in preclinical models, suggesting potential therapeutic applications.

The incorporation of fluorine atoms into the pyridine ring is a strategic choice that enhances the compound's pharmacological properties. Fluorine atoms are known to increase lipophilicity, improve binding affinity to biological targets, and extend half-life by reducing metabolic degradation. The presence of both bromine and difluoromethyl groups provides additional handles for further chemical modifications, enabling the creation of a wide array of derivatives with tailored properties.

Recent research has also explored the use of computational methods to optimize the synthesis and applications of 3-Bromo-2-(difluoromethyl)-5-fluoro-6-nitropyridine. Advances in molecular modeling and machine learning have allowed researchers to predict optimal reaction conditions and predict the outcomes of complex synthetic pathways with greater accuracy. These computational tools have significantly reduced the time and resources required to develop novel compounds, accelerating the pace of drug discovery.

The agrochemical industry has also benefited from the versatility of this compound. Fluorinated pyridines are known to exhibit potent activity against pests and pathogens, making them valuable components in crop protection formulations. By using CAS number 1805371-07-6 as a starting material, researchers have been able to develop new pesticides with improved efficacy and environmental safety profiles.

In conclusion, 3-Bromo-2-(difluoromethyl)-5-fluoro-6-nitropyridine is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow even further.